Cas no 935-44-4 (1-Phenylcyclopropanecarbonitrile)

1-Phenylcyclopropanecarbonitrile structure
935-44-4 structure
Product Name:1-Phenylcyclopropanecarbonitrile
CAS No:935-44-4
MF:C10H9N
MW:143.185162305832
MDL:MFCD00001270
CID:806955
PubChem ID:354333356
Update Time:2024-01-23

1-Phenylcyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-1-cyclopropanecarbonitrile
    • 1-Phenylcyclopropanecarbonitrile
    • 1-Phenyl-1-cyclopentanecarbonitrile
    • 1-phenylcyclopropane-1-carbonitrile
    • Cyclopropanecarbonitrile,1-phenyl-
    • 1-Cyano-1-phenylcyclopropane
    • 1-Phenylcyclopropyl Cyanide
    • Cyclopropanecarbonitrile, 1-phenyl-
    • 1-Phenyl-cyclopropanecarbonitrile
    • ZHFURHRJUWYDKG-UHFFFAOYSA-N
    • NSC126430
    • phenylcyclopropanenitrile
    • 1-Phenylcyclopropanenitrile
    • phenylcyclopropanecarbonitrile
    • AMBZ0430
    • 1-phenylcyclopropane
    • 1-Phenylcyclopropanecarbonitrile (ACI)
    • NSC 126430
    • FT-0608222
    • Q-103442
    • P2323
    • AKOS003381939
    • DTXSID80239452
    • SCHEMBL432561
    • 1-phenylcyclopropane carbonitrile
    • AM20041424
    • NSC-126430
    • EN300-67605
    • SY001025
    • EINECS 213-304-5
    • CS-0038250
    • 935-44-4
    • TS-01866
    • UNII-AE4DYL9333
    • MFCD00001270
    • Phenyl-1-cyclopropanecarbonitrile
    • AE4DYL9333
    • NS00022884
    • MDL： MFCD00001270
    • Inchi： 1S/C10H9N/c11-8-10(6-7-10)9-4-2-1-3-5-9/h1-5H,6-7H2
    • InChI Key： ZHFURHRJUWYDKG-UHFFFAOYSA-N
    • SMILES： N#CC1(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 143.07300
  • Monoisotopic Mass: 143.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.00
  • Boiling Point: 253°C(lit.)
  • Flash Point: 113 ºC
  • Refractive Index: 1.539
  • PSA: 23.79000
  • LogP: 2.24178
  • Solubility: Not determined

1-Phenylcyclopropanecarbonitrile Security Information

1-Phenylcyclopropanecarbonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-Phenylcyclopropanecarbonitrile Pricemore >>

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1-Phenylcyclopropanecarbonitrile Production Method

Production Method 1

96-49-1 96-49-1
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Polyethylene glycol ;  50 °C; 50 °C → 126 °C; 5 h, 126 °C
Reference
Cyclopropanation of substituted phenylacetonitrile or phenyl acetate
, World Intellectual Property Organization, , ,

Production Method 2

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 15 min, 0 °C
1.2 Reagents: Sodium iodide Solvents: Dimethylformamide ;  4 h, 0 °C → 120 °C
Reference
Piperazine compounds as pyruvate kinase M2 modulators and their preparation, compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 3

6120-95-2 6120-95-2
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Benzenesulfonamide, N-cyano-N-(4-fluorophenyl)-2-nitro- Catalysts: Iron chloride (FeCl3) Solvents: Toluene ;  24 h, 110 °C
Reference
Fe-Catalyzed Direct Synthesis of Nitriles from Carboxylic Acids with Electron-Deficient N-Cyano-N-aryl-arylsulfonamide
Zhang, Guodong ; Zhang, Chengyu; Tian, Ye; Chen, Feng, Organic Letters, 2023, 25(6), 917-922

Production Method 4

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Hexamethylphosphoramide ,  Ethanamine, N-ethyl-, lithium salt
Reference
Addition and substitution reactions of nitrile-stabilized carbanions
Arseniyadis, Simeon; Kyler, Keith S.; Watt, David S., Organic Reactions (Hoboken, 1984, 31,

Production Method 5

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  2 h, 50 °C
Reference
Preparation of boronic acid compound for the treatment of proteasome-borne disease
, World Intellectual Property Organization, , ,

Production Method 6

935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water
Reference
Synthesis of 1-arylcyclopropanecarbonitriles under phase-transfer catalytic conditions
Fedorynski, Michal; Jonczyk, Andrzej, Organic Preparations and Procedures International, 1995, 27(3), 355-9

Production Method 7

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  cooled; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
Reference
Preparation of allylhydrazine and hydroxylamine derivatives as inhibitors of semicarbazide-sensitive amine oxidase (SSAO) and vascular adhesion protein 1 (VAP-1)
, World Intellectual Property Organization, , ,

Production Method 8

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 40 min, 0 °C
1.2 0 °C; 5 h, 0 °C
1.3 Reagents: Water ;  0 °C
Reference
From Isocyanides to Iminonitriles via Silver-mediated Sequential Insertion of C(sp3)-H Bond
Chi, Huiwen; Li, Hao ; Liu, Bingxin; Ye, Rongxuan; Wang, Haoyang ; et al, iScience, 2019, 21, 650-663

Production Method 9

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  rt; 30 min, rt
1.2 rt; 3 h, rt
1.3 Reagents: Water
Reference
Preparation of 2-oximino-2'-[[[[[ (hetero)arylcyclopropyl]ethylidene]nitrilo]oxy]methyl]benzeneacetates as fungicides and insecticides
, European Patent Organization, , ,

Production Method 10

52370-86-2 52370-86-2
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
N-Methyl-N-[trans-2-(1-pyrrolidinyl)cyclohexyl]-1-phenylcyclopropanecarboxylic amides. Analogs of U50488 with much reduced opiate affinity and loss of κ-selectivity
Cheng, C. Y.; Lu, H. Y.; Lee, F. M., European Journal of Medicinal Chemistry, 1991, 26(2), 125-8

Production Method 11

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  50 °C; 30 min, 50 °C
Reference
Phase transfer alkylation of arylacetonitriles revisited
Barbasiewicz, Michal; Marciniak, Karolina; Fedorynski, Michal, Tetrahedron Letters, 2006, 47(23), 3871-3874

Production Method 12

2415284-42-1 2415284-42-1
935-44-4 935-44-4
Reaction Conditions
1.1 Catalysts: Dichloro[1,2-di(methoxy-κO)ethane]nickel ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Dimethylformamide ;  15 min, rt
1.2 Reagents: Lithium bis(trimethylsilyl)amide ;  12 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Nickel-Catalyzed Favorskii-Type Rearrangement of Cyclobutanone Oxime Esters to Cyclopropanecarbonitriles
Shuai, Bin; Fang, Ping; Mei, Tian-Sheng, Synlett, 2021, 32(16), 1637-1641

Production Method 13

5500-21-0 5500-21-0
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Zincate(1-), dichloro(2,2,6,6-tetramethyl-1-piperidinyl)-, lithium (1:1) Catalysts: (SP-4-4)-[2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[dicyclohexyl[2′,4′,6′-tris… Solvents: Cyclopentyl methyl ether ;  < 27 °C; 20 min, 23 °C; 1 h, 25 °C → 80 °C; 80 °C → 23 °C
1.2 Reagents: Methanol
Reference
Highly Diastereoselective α-Arylation of Cyclic Nitriles
Dalziel, Michael E. ; Chen, Penghao; Carrera, Diane E.; Zhang, Haiming ; Gosselin, Francis, Organic Letters, 2017, 19(13), 3446-3449

Production Method 14

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  50 °C; 1 h, 50 °C
Reference
N-Oxazolidinylmethyl thiophenecarboxamide derivatives as antithrombotic agents and their preparation and use for the treatment of diseases
, India, , ,

Production Method 15

6120-95-2 6120-95-2
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: N-Cyano-4-methyl-N-phenylbenzenesulfonamide Catalysts: Iron chloride (FeCl3) Solvents: 1,2-Dichloroethane ;  24 h, 100 °C
Reference
Iron-Catalyzed Deoxynitrogenation of Carboxylic Acids with Cyanamides to Access Nitriles
Li, Mengsheng; Zhang, Jing, Chemistry - A European Journal, 2023, 29(31),

Production Method 16

19158-51-1 19158-51-1
6120-95-2 6120-95-2
935-44-4 935-44-4
Reaction Conditions
1.1 Catalysts: Silver hexafluoroantimonate Solvents: Toluene ;  48 h, 120 °C
Reference
Silver-Catalyzed Synthesis of Nitriles from Carboxylic Acids and Cyanamides
Li, Mingsheng; Zi, Lingjian; Chen, Xinqaing; Zhang, Jing, Synlett, 2023, 34(15), 1824-1828

Production Method 17

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 15 min, 0 °C
1.2 Solvents: Dimethylformamide ;  24 h, rt
Reference
Lewis Basic Sulfide Catalyzed Electrophilic Bromocyclization of Cyclopropylmethyl Amide
Wong, Ying-Chieh; Ke, Zhihai; Yeung, Ying-Yeung, Organic Letters, 2015, 17(20), 4944-4947

Production Method 18

106-93-4 106-93-4
935-44-4 935-44-4
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  cooled; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
Reference
Preparation of phenylallyl compounds as inhibitors of semicarbazide-sensitive amine oxidase and VAP-1 mediated adhesion
, World Intellectual Property Organization, , ,

1-Phenylcyclopropanecarbonitrile Raw materials

1-Phenylcyclopropanecarbonitrile Preparation Products

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